Cas no 1805102-21-9 (Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate)

Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate is a versatile synthetic intermediate used in organic and medicinal chemistry. Its structure incorporates a bromo substituent, a cyano group, and a trifluoromethyl moiety, making it valuable for further functionalization via cross-coupling reactions, nucleophilic substitutions, or transformations involving the ester group. The electron-withdrawing trifluoromethyl and cyano groups enhance reactivity in electrophilic aromatic substitution and metal-catalyzed reactions. This compound is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and specialty materials due to its ability to introduce multiple functional groups in a single step. Its stability and well-defined reactivity profile make it a reliable building block for complex molecular architectures.
Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate structure
1805102-21-9 structure
Product Name:Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate
CAS No:1805102-21-9
MF:C11H7BrF3NO2
MW:322.077992677689
CID:4972554
Update Time:2025-05-24

Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate
    • methyl 2-[3-bromo-5-cyano-2-(trifluoromethyl)phenyl]acetate
    • Inchi: 1S/C11H7BrF3NO2/c1-18-9(17)4-7-2-6(5-16)3-8(12)10(7)11(13,14)15/h2-3H,4H2,1H3
    • InChI Key: KPQIBJYKXRTDBK-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C#N)=CC(CC(=O)OC)=C1C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 363
  • XLogP3: 3
  • Topological Polar Surface Area: 50.1

Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013022957-250mg
Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate
1805102-21-9 97%
250mg
484.80 USD 2021-06-24
Alichem
A013022957-500mg
Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate
1805102-21-9 97%
500mg
782.40 USD 2021-06-24
Alichem
A013022957-1g
Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate
1805102-21-9 97%
1g
1,519.80 USD 2021-06-24

Additional information on Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate

Comprehensive Overview of Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate (CAS No. 1805102-21-9)

The compound Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate (CAS No. 1805102-21-9) is a highly specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group, cyano substituent, and bromine atom, makes it a valuable building block for synthesizing complex molecules. Researchers increasingly focus on fluorinated compounds due to their enhanced metabolic stability and bioavailability, aligning with current trends in drug discovery.

In recent years, the demand for trifluoromethylated intermediates like Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate has surged, driven by advancements in catalyzed cross-coupling reactions and click chemistry. The compound's electron-withdrawing groups (EWGs) enable precise modifications in heterocyclic synthesis, addressing key challenges in developing next-generation APIs (Active Pharmaceutical Ingredients). Its CAS registry (1805102-21-9) ensures unambiguous identification in global chemical databases, a critical factor for patent filings and regulatory compliance.

From an industrial perspective, Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate exemplifies the growing intersection between green chemistry and high-efficiency synthesis. Modern applications leverage its multifunctional reactivity to reduce synthetic steps—a priority for sustainable manufacturing. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its purity (>98%), meeting stringent requirements for preclinical studies and material science applications.

The rise of AI-driven molecular design has further amplified interest in this compound. Computational models frequently incorporate its steric and electronic parameters to predict novel bioactive scaffolds. Notably, its cyano-bromo synergy enables selective functionalization, a hot topic in fragment-based drug design (FBDD) forums. These attributes position CAS 1805102-21-9 as a keystone in medicinal chemistry innovation.

Environmental and safety profiles of Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate adhere to REACH and OECD guidelines, with studies confirming low ecological persistence. Its non-hazardous degradation products align with the circular economy principles, resonating with ESG (Environmental, Social, Governance) metrics in chemical procurement. Storage recommendations emphasize inert atmospheres to preserve its hydrolytic stability, a common query among laboratory technicians.

Market analysts highlight the compound's role in precision agriculture, where its derivatives contribute to crop protection agents with reduced environmental footprints. Patent landscapes reveal accelerating R&D activity around 1805102-21-9, particularly for kinase inhibitors and antiviral compounds—topics dominating scientific literature post-pandemic. Such trends underscore its versatility beyond traditional fine chemical applications.

For synthetic chemists, optimizing Methyl 3-bromo-5-cyano-2-(trifluoromethyl)phenylacetate production involves flow chemistry protocols to enhance yield and reduce waste. Peer-reviewed journals frequently cite its atom economy advantages over analogous halogenated precursors. These technical merits, combined with scalable GMP-compliant synthesis routes, make it a staple in contract research organizations (CROs) worldwide.

In conclusion, CAS 1805102-21-9 represents a paradigm of modern functionalized aromatics, bridging academic research and industrial applications. Its structure-activity relationships (SAR) continue to inspire innovations in small-molecule therapeutics and advanced materials, ensuring its relevance in evolving scientific paradigms. As high-throughput screening technologies advance, this compound's strategic importance will only intensify.

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